Cas no 1638767-24-4 ({3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol)

• Product Name: {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol
• CAS No: 1638767-24-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5290068
• Update Time: 2026-03-10

{3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol

• Inchi： 1S/C9H10N2O/c1-6-4-10-9-8(6)3-2-7(5-12)11-9/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key： UTLSFEKAQREQCX-UHFFFAOYSA-N
• SMILES： C(C1N=C2NC=C(C)C2=CC=1)O

Additional information on {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol

Comprehensive Guide to {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol (CAS No. 1638767-24-4): Properties, Applications, and Market Insights

The compound {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol (CAS No. 1638767-24-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative features a hydroxymethyl group at the 6-position, making it a versatile intermediate for drug discovery and material science applications. The unique structural features of this compound contribute to its growing importance in modern synthetic chemistry.

Chemically, {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol belongs to the class of fused heterocycles, combining both pyrrole and pyridine rings. The presence of the hydroxymethyl functional group enhances its reactivity, allowing for various chemical transformations. Researchers have particularly focused on this compound due to its potential as a building block for kinase inhibitors, which are crucial in developing treatments for cancer and inflammatory diseases.

In pharmaceutical applications, {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol serves as a key intermediate in synthesizing small molecule drugs. Its structural similarity to purine bases makes it valuable for designing nucleoside analogs, which are widely used in antiviral and anticancer therapies. Recent studies have explored its incorporation into JAK inhibitors, a hot topic in autoimmune disease treatment research.

The synthesis of {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, addressing the growing demand for sustainable pharmaceutical manufacturing. Researchers are particularly interested in developing catalytic methods for its production to improve yield and reduce waste.

From a market perspective, the demand for {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol has been steadily increasing due to its applications in drug discovery pipelines. Pharmaceutical companies are actively searching for reliable suppliers of this high-value intermediate, creating opportunities for specialized chemical manufacturers. The compound's CAS number (1638767-24-4) has become an important identifier in patent applications and material transfer agreements.

Analytical characterization of {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent advancements in analytical chemistry have enabled more precise quantification of impurities, which is critical for regulatory compliance.

The stability profile of {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol has been extensively studied under various storage conditions. Proper handling requires protection from moisture and oxygen, with recommendations for storage in inert atmospheres at controlled temperatures. These stability considerations are particularly important for researchers working with this compound in medicinal chemistry programs.

In the context of current research trends, {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol has emerged as a valuable scaffold for developing targeted therapies. Its molecular framework allows for strategic modifications to optimize drug-like properties, including solubility and metabolic stability. These characteristics align well with the pharmaceutical industry's focus on precision medicine approaches.

The intellectual property landscape surrounding {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol (CAS 1638767-24-4) continues to evolve, with numerous patents filed for its derivatives and synthetic methods. Companies investing in innovative drug development are particularly interested in securing rights to novel applications of this compound. This competitive environment has spurred innovation in synthetic routes and purification techniques.

From a regulatory standpoint, {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers must comply with standard laboratory safety protocols when handling this compound. The absence of restrictive regulations has facilitated its widespread use in academic and industrial research settings.

Looking ahead, the future applications of {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol may expand into material science and catalysis. Its heterocyclic structure shows promise for developing novel organic electronic materials and ligands for transition metal catalysts. These potential applications align with growing interest in sustainable chemical technologies and green synthesis methods.

For researchers seeking detailed technical information about {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol (CAS 1638767-24-4), comprehensive data sheets are available from specialty chemical suppliers. These documents typically include spectroscopic data, solubility characteristics, and recommended storage conditions. Access to reliable technical information is crucial for successful incorporation of this compound into research programs.

The growing importance of {3-methyl-1H-pyrrolo[2,3-b]pyridin-6-yl}methanol in modern chemistry is reflected in its increasing presence in scientific literature. Recent publications have highlighted its utility in constructing complex molecular architectures for drug discovery and chemical biology applications. As research continues, new synthetic methodologies and applications for this versatile compound are likely to emerge.